Determining chemical exchange rates of the uracil labile protons by NMR diffusion experiments†

Chemical Communications Pub Date: 2005-11-16 DOI: 10.1039/B513580J

Abstract

The exchange rates of the amido-protons of uracil with water were determined by NMR diffusion experiments and the results showed a factor 2 difference in lability between them, which was confirmed by more classical 2D-NMR exchange experiments.

Graphical abstract: Determining chemical exchange rates of the uracil labile protons by NMR diffusion experiments
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